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Compound of Interest

Compound Name: Tungsten(VI) chloride

Cat. No.: B086897

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Tungsten(VI) chloride (WCle), a
versatile inorganic compound with significant applications in catalysis, materials science, and
organic synthesis. This document details its chemical identifiers, physicochemical properties,
key experimental protocols, and relevant reaction pathways.

Core Identifiers and Properties

Tungsten(VI) chloride, also known as tungsten hexachloride, is a dark violet-blue, volatile
crystalline solid under standard conditions.[1] It is an important precursor in the synthesis of a
wide range of tungsten-containing compounds.[1]

Table 1: Chemical Identifiers for Tungsten(VI) Chloride
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Identifier Value Reference
CAS Number 13283-01-7 [11[21[3]14]
EC Number 236-293-9 [1][4]
PubChem CID 83301 [1]

RTECS Number YO7710000 [1]

UNII L32HZV95ZE [1]

KPGXUAIFQMJJFB-
InChl Key [1]
UHFFFAOYSA-H

Cl--INVALID-LINK--(CI)(CI)
SMILES [1]
(cicl

Table 2: Physicochemical Properties of Tungsten(VI) Chloride

Property Value Reference
Molecular Formula WCle [11121[3]
Molar Mass 396.54 g/mol [1]
Appearance Dark blue, moisture-sensitive o
crystals

Density 3.52 g/cm?3 [1]

Melting Point 275 °C (527 °F; 548 K) [1]

Boiling Point 346.7 °C (656.1 °F; 619.8 K) [1]

- Hydrolyzes in water; Soluble in
Solubility [1]
chlorocarbons

Crystal Structure a: rhombohedral, B: hexagonal  [1]

Coordination Geometry Octahedral [1]

Key Experimental Protocols
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This section provides detailed methodologies for the synthesis of Tungsten(VI) chloride and
some of its prominent applications.

Synthesis of Tungsten(VI) Chloride

Tungsten(VI) chloride can be synthesized by the direct chlorination of tungsten metal at
elevated temperatures.[1]

Experimental Protocol:

e Place tungsten metal powder in a quartz tube.

o Seal the tube and heat it to 600 °C in a tube furnace.

 Introduce a stream of dry chlorine gas over the heated tungsten metal.

e The volatile Tungsten(VI) chloride will sublime and can be collected in a cooler part of the
apparatus.

» For purification, recrystallization can be performed from dry carbon tetrachloride in an inert
atmosphere.
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Synthesis of Tungsten(VI) Chloride.

Application in Self-Healing Epoxy Resins
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Tungsten(VI) chloride is a potent catalyst precursor for the ring-opening metathesis
polymerization (ROMP) of dicyclopentadiene (DCPD), a key reaction in self-healing materials.

Experimental Protocol:

Prepare an epoxy resin and degas it.
 Allow the resin to partially cure for 30 minutes to increase its viscosity.

» Disperse a desired weight percentage (e.g., 10-15 wt%) of Tungsten(VI) chloride powder
into the epoxy resin with mechanical stirring.

 Incorporate microcapsules containing dicyclopentadiene (DCPD) healing agent into the
mixture.

e When a crack propagates through the cured epoxy, it ruptures the microcapsules, releasing
the DCPD.

o The DCPD comes into contact with the dispersed Tungsten(VI) chloride catalyst, initiating
ROMP and healing the crack.
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Workflow for Self-Healing Epoxy.
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Chemical Vapor Deposition (CVD) of Tungsten Coatings

Tungsten(VI) chloride is a key precursor in the chemical vapor deposition (CVD) of tungsten
films, particularly for applications requiring high-purity coatings.

Experimental Protocol:

Load Tungsten(VI) chloride powder into a sublimator within an inert atmosphere glove box.

Heat the sublimator to 160-200 °C to generate WCle vapor.

Transport the WCls vapor to the reactor manifold using a heated argon carrier gas.

Introduce hydrogen gas into the reactor, maintaining a Hz/Ar ratio of 10:1.

Heat the reactor to approximately 930 °C to induce the reduction of WCls by hydrogen.

Tungsten will deposit onto the substrate material within the reactor.
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Chemical Vapor Deposition of Tungsten.

Ring-Opening Metathesis Polymerization (ROMP) of
Norbornene

Tungsten(VI) chloride, in combination with a co-catalyst, is effective for the ROMP of cyclic
olefins like norbornene.

Experimental Protocol:

In an inert atmosphere, dissolve a catalytic amount of a suitable tungsten complex (which
can be derived from WCle) in a dry solvent (e.g., THF).

e Add the monomer, norbornene, to the catalyst solution.
» Allow the reaction to proceed at room temperature for a specified time.

o Concentrate the reaction mixture and precipitate the polymer by adding an excess of a non-
solvent, such as methanol.

« Filter and wash the resulting polynorbornene with methanol.
» Redissolve the polymer in a suitable solvent (e.g., THF) and re-precipitate to purify.
¢ Dry the final polymer product under vacuum.

Catalytic Mechanism and Applications

Tungsten-based catalysts, often initiated from WCls, are pivotal in olefin metathesis. The
generally accepted mechanism, first proposed by Chauvin, involves the formation of a
metallacyclobutane intermediate.
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Chauvin Mechanism for Olefin Metathesis.

The versatility of Tungsten(VI) chloride as a precursor and catalyst leads to a wide array of

applications.
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Applications of Tungsten(VI) Chloride.

Safety Information

Tungsten(VI) chloride is a corrosive and moisture-sensitive compound. It reacts aggressively
with water, including atmospheric moisture, to release hydrogen chloride (HCI) gas, which is
toxic and corrosive.[1] Appropriate personal protective equipment, including gloves, safety
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goggles, and a lab coat, should be worn when handling this chemical. All manipulations should
be carried out in a well-ventilated fume hood or under an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b086897?utm_src=pdf-custom-synthesis
https://fiveable.me/key-terms/organic-chem/schrock-catalysts
https://pubs.acs.org/doi/pdf/10.1021/om050109l
https://www.mdpi.com/2073-4360/4/4/1657
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Olefin_Metathesis
https://www.benchchem.com/product/b086897#tungsten-vi-chloride-cas-number-and-identifiers
https://www.benchchem.com/product/b086897#tungsten-vi-chloride-cas-number-and-identifiers
https://www.benchchem.com/product/b086897#tungsten-vi-chloride-cas-number-and-identifiers
https://www.benchchem.com/product/b086897#tungsten-vi-chloride-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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